Diclazuril 6-Carboxylic Acid Butyl Ester
Diclazuril 6-Carboxylic Acid Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
1798004-50-8
VCID:
VC0032027
InChI:
InChI=1S/C22H17Cl3N4O4/c1-2-3-8-33-21(31)19-20(30)27-22(32)29(28-19)14-9-16(24)18(17(25)10-14)15(11-26)12-4-6-13(23)7-5-12/h4-7,9-10,15H,2-3,8H2,1H3,(H,27,30,32)
SMILES:
CCCCOC(=O)C1=NN(C(=O)NC1=O)C2=CC(=C(C(=C2)Cl)C(C#N)C3=CC=C(C=C3)Cl)Cl
Molecular Formula:
C22H17Cl3N4O4
Molecular Weight:
507.752
Diclazuril 6-Carboxylic Acid Butyl Ester
CAS No.: 1798004-50-8
Reference Standards
VCID: VC0032027
Molecular Formula: C22H17Cl3N4O4
Molecular Weight: 507.752
| CAS No. | 1798004-50-8 |
|---|---|
| Product Name | Diclazuril 6-Carboxylic Acid Butyl Ester |
| Molecular Formula | C22H17Cl3N4O4 |
| Molecular Weight | 507.752 |
| IUPAC Name | butyl 2-[3,5-dichloro-4-[(4-chlorophenyl)-cyanomethyl]phenyl]-3,5-dioxo-1,2,4-triazine-6-carboxylate |
| Standard InChI | InChI=1S/C22H17Cl3N4O4/c1-2-3-8-33-21(31)19-20(30)27-22(32)29(28-19)14-9-16(24)18(17(25)10-14)15(11-26)12-4-6-13(23)7-5-12/h4-7,9-10,15H,2-3,8H2,1H3,(H,27,30,32) |
| Standard InChIKey | VPEKFQFFFQWWNK-UHFFFAOYSA-N |
| SMILES | CCCCOC(=O)C1=NN(C(=O)NC1=O)C2=CC(=C(C(=C2)Cl)C(C#N)C3=CC=C(C=C3)Cl)Cl |
| PubChem Compound | 131667556 |
| Last Modified | Nov 11 2021 |
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